Cas no 1327497-74-4 (1-(4-tert-butylcyclohexyl)oxy-3-4-(3-chlorophenyl)piperazin-1-ylpropan-2-ol hydrochloride)

• Product Name: 1-(4-tert-butylcyclohexyl)oxy-3-4-(3-chlorophenyl)piperazin-1-ylpropan-2-ol hydrochloride
• CAS No: 1327497-74-4
• MF: C₂₃H₃₈Cl₂N₂O₂
• MW: 445.466024875641
• CID: 6360235
• PubChem ID: 71778666
• Update Time: 2025-10-23

1-(4-tert-butylcyclohexyl)oxy-3-4-(3-chlorophenyl)piperazin-1-ylpropan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-butylcyclohexyl)oxy-3-4-(3-chlorophenyl)piperazin-1-ylpropan-2-ol hydrochloride
• 1-Piperazineethanol, 4-(3-chlorophenyl)-α-[[[4-(1,1-dimethylethyl)cyclohexyl]oxy]methyl]-, hydrochloride (1:1)
• AKOS026678990
• 1-((4-(tert-butyl)cyclohexyl)oxy)-3-(4-(3-chlorophenyl)piperazin-1-yl)propan-2-ol hydrochloride
• 1-[(4-TERT-BUTYLCYCLOHEXYL)OXY]-3-[4-(3-CHLOROPHENYL)PIPERAZIN-1-YL]PROPAN-2-OL HYDROCHLORIDE
• F1082-0044
• 1-(4-tert-butylcyclohexyl)oxy-3-[4-(3-chlorophenyl)piperazin-1-yl]propan-2-ol;hydrochloride
• 1327497-74-4

• Inchi： 1S/C23H37ClN2O2.ClH/c1-23(2,3)18-7-9-22(10-8-18)28-17-21(27)16-25-11-13-26(14-12-25)20-6-4-5-19(24)15-20;/h4-6,15,18,21-22,27H,7-14,16-17H2,1-3H3;1H
• InChI Key： UTUJDADZLBISGM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(N2CCN(CC(O)COC3CCC(C(C)(C)C)CC3)CC2)=C1.Cl

Computed Properties

• Exact Mass: 444.2310338g/mol
• Monoisotopic Mass: 444.2310338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 454
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.9Ų

Additional information on 1-(4-tert-butylcyclohexyl)oxy-3-4-(3-chlorophenyl)piperazin-1-ylpropan-2-ol hydrochloride

Introduction to 1-(4-tert-butylcyclohexyl)oxy-3-4-(3-chlorophenyl)piperazin-1-ylpropan-2-ol hydrochloride (CAS No. 1327497-74-4) in Modern Chemical and Pharmaceutical Research

The compound 1-(4-tert-butylcyclohexyl)oxy-3-4-(3-chlorophenyl)piperazin-1-ylpropan-2-ol hydrochloride, identified by its CAS number 1327497-74-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound, featuring a unique structural configuration, has garnered attention for its potential applications in medicinal chemistry and drug development. Its molecular structure combines a cyclohexyl moiety with a piperazine ring, both of which are well-documented for their pharmacological significance.

The butoxyl substituent at the 1-position and the chlorophenyl group at the 3-position of the piperazine ring contribute to the compound's distinct chemical properties. These features not only influence its solubility and metabolic stability but also play a crucial role in modulating its interaction with biological targets. The hydrochloride salt form enhances the compound's solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products.

Recent studies have highlighted the importance of piperazine derivatives in the development of central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier efficiently. The presence of the 3-chlorophenyl group in this compound suggests potential neuropharmacological activity, which has been explored in several preclinical investigations. Researchers have observed that such structural motifs often exhibit properties conducive to anxiolytic, antidepressant, or antipsychotic effects, depending on the substitution pattern.

In the realm of drug discovery, 1-(4-tert-butylcyclohexyl)oxy-3-4-(3-chlorophenyl)piperazin-1-ylpropan-2-ol hydrochloride has been investigated for its potential role as a scaffold for novel therapeutic agents. The tert-butyl group at the cyclohexyl ring introduces steric hindrance, which can influence binding affinity and selectivity when interacting with biological targets. This feature is particularly valuable in designing molecules that exhibit high specificity while minimizing off-target effects.

The hydrochloride salt form of this compound not only improves its pharmacokinetic properties but also enhances its stability during storage and transportation. These attributes make it an attractive candidate for further development into a lead compound for clinical trials. Pharmaceutical companies have shown interest in exploring derivatives of this molecule, as modifications to its structure can lead to compounds with improved efficacy and reduced side effects.

Advances in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular modeling studies suggest that 1-(4-tert-butylcyclohexyl)oxy-3-4-(3-chlorophenyl)piperazin-1-ylpropan-2-ol hydrochloride may interact with enzymes and receptors involved in neurotransmitter pathways. This insight has fueled interest in synthesizing analogs that could enhance therapeutic outcomes while addressing limitations observed with existing treatments.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of functional groups such as the butoxyl moiety and the chlorophenyl substituent demands expertise in synthetic organic chemistry. Recent innovations in catalytic methods have made it possible to streamline these processes, reducing both time and resource consumption.

Ethical considerations are paramount when developing new pharmaceuticals, and 1-(4-tert-butylcyclohexyl)oxy-3-4-(3-chlorophenyl)piperazin-1-ylpropan-2-ol hydrochloride is no exception. Researchers adhere to stringent guidelines to ensure that their studies are conducted responsibly, with a focus on safety and efficacy. Preclinical trials have been designed to evaluate both the therapeutic potential and potential adverse effects of this compound, providing a foundation for future clinical investigations.

The broader impact of this research extends beyond individual compounds like 1-(4-tert-butylcyclohexyl)oxy-3-4-(3-chlorophenial)piperazin-l-yIpropan-Z-oI hydrochloride (CAS No. 1327497 74 4). It contributes to the growing body of knowledge about how structural modifications can influence pharmacological activity. Such insights are crucial for developing next-generation drugs that address unmet medical needs more effectively than existing therapies.

In conclusion, 1-(4 - tert - butyIcycIohexyI)oxy - 34(3 - chlorophenyll)piperazin-l - yIpropa n - Z-oI hydrochloride stands as a testament to the ingenuity of modern chemical research. Its unique structure and promising biological profile make it a valuable asset in pharmaceutical development efforts aimed at improving human health outcomes worldwide.